Cas no 1354000-08-0 ((S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride)

• Product Name: (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
• CAS No: 1354000-08-0
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• MDL: MFCD21098667
• CID: 2091636
• PubChem ID: 66569821
• Update Time: 2025-06-11

(S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
• 6-((S)-Pyrrolidin-3-yloxy)-pyrimidin-4-ylamine hydrochloride
• 6-[(3S)-pyrrolidin-3-yl]oxypyrimidin-4-amine;hydrochloride
• G69758
• (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-aminehydrochloride
• 1354000-08-0
• DB-242679
• AKOS024464304

• MDL： MFCD21098667
• Inchi： 1S/C8H12N4O.ClH/c9-7-3-8(12-5-11-7)13-6-1-2-10-4-6;/h3,5-6,10H,1-2,4H2,(H2,9,11,12);1H/t6-;/m0./s1
• InChI Key： QKTXNEVBNRLJCH-RGMNGODLSA-N
• SMILES： Cl.O(C1C=C(N)N=CN=1)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 216.0777887g/mol
• Monoisotopic Mass: 216.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride

Introduction to (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride (CAS No. 1354000-08-0)

The compound (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride, identified by its CAS number CAS No. 1354000-08-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a pyrrolidine moiety linked to a pyrimidine ring, make it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The (S)-configuration of the pyrrolidine ring in this compound is particularly noteworthy, as stereochemistry often plays a crucial role in the pharmacological activity of small molecules. The enantiomeric purity of this compound is essential for ensuring its efficacy and minimizing potential side effects. Advanced synthetic methodologies have been employed to achieve high levels of enantiomeric purity, which is critical for its application in medicinal chemistry.

The pyrimidine core of (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride is a well-known scaffold in the design of bioactive molecules. Pyrimidine derivatives have been extensively studied for their roles as antiviral, anticancer, and antimicrobial agents. The amine and hydrochloride functionalities present in this compound contribute to its solubility and reactivity, making it a versatile building block for further chemical modifications. These properties are particularly valuable in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can lead to significant alterations in biological activity.

Recent research has highlighted the importance of targeting kinases and other enzymes involved in cancer progression. The pyrrolidine-pyrimidine framework of this compound suggests potential interactions with such targets, making it a promising candidate for further exploration. Preclinical studies have demonstrated that similar derivatives exhibit inhibitory effects on various kinases, which are key players in signal transduction pathways implicated in tumor growth and metastasis. The hydrochloride salt form enhances the pharmacokinetic properties of the compound, facilitating its absorption and distribution within the body.

In addition to its potential applications in oncology, (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride may also find utility in other therapeutic areas. For instance, its structural motif is reminiscent of molecules that have shown efficacy against inflammatory diseases and infectious agents. The ability to modulate enzyme activity with high precision makes this compound an attractive scaffold for developing drugs that can selectively target pathogenic processes without affecting normal cellular functions.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the pyrrolidine center, leading to the desired (S)-configuration. Advances in catalytic asymmetric synthesis have significantly improved the efficiency and scalability of these processes, making it feasible to produce large quantities of pure enantiomers for research and commercial purposes.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between this compound and its biological targets. These studies provide insights into binding affinities, enzyme kinetics, and potential drug-drug interactions. By integrating experimental data with computational predictions, researchers can refine their understanding of how this molecule functions at the molecular level. This approach is particularly valuable for optimizing lead compounds into viable drug candidates.

The development pipeline for (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride is still in its early stages, but preliminary results are encouraging. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical testing and eventually into clinical trials. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use, so rigorous testing protocols must be followed.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can modulate these processes effectively. The versatility of heterocyclic compounds like (S)-6-(Pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride makes them indispensable tools in modern drug discovery. By leveraging cutting-edge synthetic methods and computational techniques, we can accelerate the development of new therapies that address unmet medical needs.